Cas no 941989-38-4 (N-(4-acetamidophenyl)-2-{2-(morpholin-4-yl)quinolin-8-yloxy}acetamide)

• Product Name: N-(4-acetamidophenyl)-2-{2-(morpholin-4-yl)quinolin-8-yloxy}acetamide
• CAS No: 941989-38-4
• MF: C₂₃H₂₄N₄O₄
• MW: 420.461065292358
• CID: 6319021
• PubChem ID: 16896795
• Update Time: 2025-10-16

N-(4-acetamidophenyl)-2-{2-(morpholin-4-yl)quinolin-8-yloxy}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetamidophenyl)-2-{2-(morpholin-4-yl)quinolin-8-yloxy}acetamide
• F2255-1086
• 941989-38-4
• AKOS024631849
• N-(4-acetamidophenyl)-2-((2-morpholinoquinolin-8-yl)oxy)acetamide
• N-(4-acetamidophenyl)-2-(2-morpholin-4-ylquinolin-8-yl)oxyacetamide
• N-(4-acetamidophenyl)-2-{[2-(morpholin-4-yl)quinolin-8-yl]oxy}acetamide

• Inchi： 1S/C23H24N4O4/c1-16(28)24-18-6-8-19(9-7-18)25-22(29)15-31-20-4-2-3-17-5-10-21(26-23(17)20)27-11-13-30-14-12-27/h2-10H,11-15H2,1H3,(H,24,28)(H,25,29)
• InChI Key： LWOXZWKJCFNFRE-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC3C=CC=C(C=3N=2)OCC(NC2C=CC(=CC=2)NC(C)=O)=O)CC1

Computed Properties

• Exact Mass: 420.17975526g/mol
• Monoisotopic Mass: 420.17975526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 92.8Ų

Additional information on N-(4-acetamidophenyl)-2-{2-(morpholin-4-yl)quinolin-8-yloxy}acetamide

N-(4-acetamidophenyl)-2-{2-(morpholin-4-yl)quinolin-8-yloxy}acetamide (CAS No. 941989-38-4): An Overview

N-(4-acetamidophenyl)-2-{2-(morpholin-4-yl)quinolin-8-yloxy}acetamide (CAS No. 941989-38-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurodegenerative diseases and cancer. In this article, we will delve into the chemical structure, synthesis, biological activities, and recent research advancements of this compound.

The chemical structure of N-(4-acetamidophenyl)-2-{2-(morpholin-4-yl)quinolin-8-yloxy}acetamide is composed of a quinoline core linked to a morpholine ring and an acetamidophenyl group through an acetamide moiety. The quinoline ring is a common scaffold in many biologically active compounds due to its ability to interact with various biological targets. The morpholine ring, on the other hand, provides additional hydrophilic properties and enhances the solubility and bioavailability of the compound. The acetamidophenyl group further contributes to the overall pharmacological profile by modulating the compound's binding affinity and selectivity.

The synthesis of N-(4-acetamidophenyl)-2-{2-(morpholin-4-yl)quinolin-8-yloxy}acetamide typically involves a multi-step process. One common approach is to start with 8-hydroxyquinoline, which is then reacted with morpholine to form the corresponding morpholino derivative. Subsequently, this intermediate is coupled with 4-acetamidophenylacetic acid using coupling reagents such as EDCI and HOBt. The final step involves deprotection and purification to obtain the desired product. Recent advancements in synthetic methodologies have focused on improving the yield and purity of the compound, making it more accessible for large-scale production.

In terms of biological activities, N-(4-acetamidophenyl)-2-{2-(morpholin-4-yl)quinolin-8-yloxy}acetamide has demonstrated significant potential as a therapeutic agent. Studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been found to have neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These properties make it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Recent research has also explored the anticancer potential of N-(4-acetamidophenyl)-2-{2-(morpholin-4-yl)quinolin-8-yloxy}acetamide. In vitro studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. Mechanistic studies have revealed that it exerts its anticancer effects by targeting multiple signaling pathways involved in cell proliferation and survival. For instance, it has been shown to inhibit the activation of the PI3K/AKT pathway and downregulate the expression of anti-apoptotic proteins such as Bcl-2.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(4-acetamidophenyl)-2-{2-(morpholin-4-yl)quinolin-8-yloxy}acetamide in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels with no significant adverse effects reported. These findings are encouraging and warrant further investigation in larger clinical trials to determine its therapeutic potential.

In conclusion, N-(4-acetamidophenyl)-2-{2-(morpholin-4-yl)quinolin-8-yloxy}acetamide (CAS No. 941989-38-4) is a promising compound with a wide range of biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and drug discovery. Ongoing research efforts aim to optimize its therapeutic potential and explore new applications in various disease areas.